Cas no 2171361-48-9 (2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholin-3-yl}acetic acid)

• Product Name: 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholin-3-yl}acetic acid
• CAS No: 2171361-48-9
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 5777630
• PubChem ID: 165538592
• Update Time: 2025-05-25

2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1520669
• 2-{4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]thiomorpholin-3-yl}acetic acid
• 2171361-48-9
• 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholin-3-yl}acetic acid

• Inchi： 1S/C25H28N2O5S/c1-2-22(24(30)27-11-12-33-15-16(27)13-23(28)29)26-25(31)32-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21-22H,2,11-15H2,1H3,(H,26,31)(H,28,29)/t16?,22-/m1/s1
• InChI Key： ZDQCICOCUOEKKW-VXNXSFHZSA-N
• SMILES： S1CCN(C([C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(CC(=O)O)C1

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Additional information on 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholin-3-yl}acetic acid

Comprehensive Analysis of 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholin-3-yl}acetic acid (CAS No. 2171361-48-9)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholin-3-yl}acetic acid (CAS No. 2171361-48-9) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in modern drug development and bioconjugation strategies. Researchers and industry professionals are increasingly focusing on its applications due to its unique properties, such as its ability to act as a versatile building block in peptide synthesis and its potential in targeted drug delivery systems.

The compound's structure features a thiomorpholine ring, which is known for its conformational flexibility and ability to enhance the bioavailability of peptide-based therapeutics. The presence of the (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) to protect amino acids during the assembly of peptide chains. This makes CAS No. 2171361-48-9 a valuable reagent for researchers working on peptide-based drugs, which are gaining traction in treating diseases like cancer, diabetes, and autoimmune disorders.

One of the most searched topics in this domain is the role of Fmoc-protected compounds in peptide synthesis. The Fmoc group is favored for its stability under basic conditions and its ease of removal under mild conditions, making it ideal for automated peptide synthesizers. 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholin-3-yl}acetic acid exemplifies this utility, as it can be seamlessly incorporated into peptide chains to introduce specific functional moieties. This aligns with the growing demand for precision medicine and personalized therapeutics, where tailored peptide sequences are designed to target specific biological pathways.

Another hot topic in the scientific community is the use of thiomorpholine derivatives in drug design. The thiomorpholine ring in CAS No. 2171361-48-9 offers unique advantages, such as improved metabolic stability and enhanced binding affinity to biological targets. This has led to its exploration in the development of protease inhibitors, GPCR modulators, and other small-molecule therapeutics. The compound's acetic acid moiety further adds to its versatility, enabling conjugation with other molecules through carboxylate chemistry, a technique widely used in antibody-drug conjugates (ADCs) and prodrug formulations.

From an industrial perspective, the scalability and cost-effectiveness of synthesizing 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholin-3-yl}acetic acid are critical considerations. Recent advancements in green chemistry and flow synthesis have addressed some of these challenges, making the production of such complex molecules more sustainable. This resonates with the broader trend of sustainable pharmaceutical manufacturing, a topic frequently searched by professionals aiming to reduce the environmental footprint of drug production.

In summary, 2-{4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylthiomorpholin-3-yl}acetic acid (CAS No. 2171361-48-9) stands at the intersection of cutting-edge peptide chemistry and innovative drug design. Its multifaceted applications, coupled with the growing emphasis on sustainable synthesis, position it as a compound of enduring relevance in the pharmaceutical and biotechnology sectors. As research continues to uncover its full potential, this molecule is poised to play an even greater role in the development of next-generation therapeutics.